Cas no 868969-30-6 (ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate)

• Product Name: ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• CAS No: 868969-30-6
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 6152633
• PubChem ID: 16798826
• Update Time: 2025-06-14

ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• ethyl 2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}propanoate
• AKOS024612851
• ethyl 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]propanoate
• SR-01000016322
• SR-01000016322-1
• 868969-30-6
• F1835-0342
• ethyl 2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate

• Inchi： 1S/C15H15N5O2S/c1-3-22-15(21)10(2)23-13-7-6-12-17-18-14(20(12)19-13)11-5-4-8-16-9-11/h4-10H,3H2,1-2H3
• InChI Key： SCRSZDPZWROOIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate

Comprehensive Overview of Ethyl 2-{3-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-ylsulfanyl}Propanoate (CAS No. 868969-30-6)

The compound ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoate (CAS No. 868969-30-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with a 1,2,4-triazolo[4,3-b]pyridazine core, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in addressing global challenges such as antibiotic resistance and crop protection. The sulfanylpropanoate moiety in this compound enhances its bioavailability, a critical factor in drug design. This feature has led to increased searches for terms like "sulfur-containing bioactive molecules" and "triazolopyridazine derivatives" in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of CAS 868969-30-6 involves multi-step organic reactions, including cyclization and esterification, which are frequently discussed in academic forums. Its molecular weight (C₁₅H₁₅N₅O₂S) and logP values suggest moderate lipophilicity, ideal for crossing cell membranes—a property highly sought after in central nervous system (CNS) drug development. These attributes correlate with trending queries like "blood-brain barrier permeability predictors" and "small molecule CNS drugs."

From an industrial perspective, ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoate is also explored for its potential in organic electronics. Its conjugated system and electron-rich pyridazine ring make it a candidate for OLED materials, resonating with the growing interest in flexible displays and energy-efficient lighting. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently searched alongside "structural elucidation of complex heterocycles." Stability studies under varying pH and temperature conditions are crucial for its formulation, addressing common concerns like "degradation pathways of triazolopyridazines." Such data is vital for regulatory submissions and patent filings, further driving its commercial appeal.

In conclusion, CAS 868969-30-6 represents a convergence of pharmaceutical innovation and material science advancements. Its structural complexity and functional adaptability position it at the forefront of research into targeted therapies and smart materials, making it a compound of enduring scientific and industrial interest.